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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509

This guide provides a detailed comparative analysis of different formulations of Quizalofop-P,
a selective post-emergence herbicide widely used for the control of grassy weeds in broadleaf
crops. The focus is on the two primary active ingredients, Quizalofop-P-ethyl and Quizalofop-
P-tefuryl, and their common formulation types: Emulsifiable Concentrate (EC) and Oil-in-Water
(EW) emulsions. This document is intended for researchers, scientists, and drug development
professionals, offering a comprehensive overview supported by experimental data, detailed
methodologies, and visual representations of key biological and experimental processes.

Introduction to Quizalofop-P and its Formulations

Quizalofop-P is the R-enantiomer of quizalofop, which is the herbicidally active isomer. It
belongs to the aryloxyphenoxypropionate (“fop") family of herbicides. Its mode of action is the
inhibition of the enzyme acetyl-CoA carboxylase (ACCase), a critical enzyme in the
biosynthesis of fatty acids in grasses.[1] This inhibition leads to a disruption of cell membrane
formation and ultimately cell death in susceptible grassy weeds, while broadleaf crops remain
largely unaffected.

The two most common ester forms of Quizalofop-P are:
» Quizalofop-P-ethyl: The ethyl ester of Quizalofop-P.

» Quizalofop-P-tefuryl: The tefuryl ester of Quizalofop-P.
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These active ingredients are typically formulated as either an Emulsifiable Concentrate (EC) or
an Oil-in-Water (EW) emulsion to facilitate their application and enhance their efficacy.

» Emulsifiable Concentrates (EC): These are solutions of the active ingredient in a water-
immiscible organic solvent with the addition of emulsifying agents. When diluted with water,

they form a spontaneous emulsion.

o Oil-in-Water (EW) Emulsions: These formulations consist of the active ingredient dissolved in
an organic solvent, which is then dispersed as fine droplets in a continuous water phase,
stabilized by emulsifiers. EW formulations are often considered more environmentally
friendly due to their lower volatile organic compound (VOC) content.[2]

Mechanism of Action: ACCase Inhibition

Quizalofop-P herbicides are absorbed by the foliage of weeds and translocated to the growing
points (meristems). Inside the plant, the ester form (ethyl or tefuryl) is hydrolyzed to the active
acid form, which then inhibits the ACCase enzyme. This enzyme catalyzes the first committed
step in fatty acid biosynthesis. The disruption of this pathway leads to the cessation of cell
division and, ultimately, the death of the weed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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